molecular formula C21H13BrClFN2O3 B12033017 4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate CAS No. 769149-48-6

4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate

Cat. No.: B12033017
CAS No.: 769149-48-6
M. Wt: 475.7 g/mol
InChI Key: NZNHPVQBSUBLSP-BRJLIKDPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

The synthesis of 4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate involves multiple steps. The reaction typically requires a catalyst and is carried out under controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Common reagents used in these reactions include palladium catalysts for coupling reactions and various acids and bases for substitution reactions . Major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

4-Bromo-2-(2-(4-fluorobenzoyl)carbohydrazonoyl)phenyl 2-chlorobenzoate is used in several scientific research fields:

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds include:

These compounds share structural similarities but differ in their specific substituents, leading to variations in their chemical properties and applications.

Properties

CAS No.

769149-48-6

Molecular Formula

C21H13BrClFN2O3

Molecular Weight

475.7 g/mol

IUPAC Name

[4-bromo-2-[(E)-[(4-fluorobenzoyl)hydrazinylidene]methyl]phenyl] 2-chlorobenzoate

InChI

InChI=1S/C21H13BrClFN2O3/c22-15-7-10-19(29-21(28)17-3-1-2-4-18(17)23)14(11-15)12-25-26-20(27)13-5-8-16(24)9-6-13/h1-12H,(H,26,27)/b25-12+

InChI Key

NZNHPVQBSUBLSP-BRJLIKDPSA-N

Isomeric SMILES

C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC=C(C=C3)F)Cl

Canonical SMILES

C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC=C(C=C3)F)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.